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Compound of Interest

Compound Name: Pentadecanenitrile

Cat. No.: B103695 Get Quote

Application Notes and Protocols for
Pentadecanenitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe storage, handling, and use of

Pentadecanenitrile in a laboratory setting. The information is intended to support research and

development activities, including organic synthesis and early-stage drug discovery.

Chemical and Physical Properties
Pentadecanenitrile is a long-chain aliphatic nitrile. Its physical and chemical properties are

summarized in the table below. This data is essential for designing experimental setups and for

understanding its behavior under various conditions.
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Property Value Reference

Molecular Formula C₁₅H₂₉N [1][2][3]

Molecular Weight 223.40 g/mol [1][3]

CAS Number 18300-91-9 [1][3]

Appearance

White or colorless to light

yellow powder, lump, or clear

liquid

[3][4]

Melting Point 20-23 °C [3]

Boiling Point 322 °C [3]

Density 0.825 g/mL at 25 °C [3]

Flash Point 22 °C [3]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and ether.

[4]

Refractive Index n20/D 1.442 [3]

Safety and Hazard Information
Pentadecanenitrile is classified as harmful and requires careful handling to minimize

exposure. The Globally Harmonized System (GHS) classification and associated precautionary

statements are outlined below.

GHS Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[2]

Signal Word: Warning[1]

Precautionary Statements
A comprehensive list of precautionary statements for the safe handling of Pentadecanenitrile
is provided in the table below.
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][5]

P264 Wash skin thoroughly after handling.[1]

P270
Do not eat, drink or smoke when using this

product.[1][5]

P271 Use only outdoors or in a well-ventilated area.[1]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][5]

P301+P317 IF SWALLOWED: Get medical help.[6]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[1][2]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[1][5]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P317 Get medical help.[6]

P321
Specific treatment (see supplemental first aid

instruction on this label).[1]

P330 Rinse mouth.[1]

P332+P313
If skin irritation occurs: Get medical

advice/attention.[2]

P337+P313
If eye irritation persists: Get medical

advice/attention.[2]

P362+P364
Take off contaminated clothing and wash it

before reuse.[1]
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P501
Dispose of contents/container to an approved

waste disposal plant.[1]

Storage and Handling Procedures
Proper storage and handling are crucial to maintain the integrity of Pentadecanenitrile and

ensure the safety of laboratory personnel.

Storage
General Storage: Keep container tightly closed and upright in a dry and well-ventilated place.

[2]

Temperature: Store at room temperature, sealed in a dry environment.[7] Avoid overheating.

[2] For long-term storage, a cool and dark place is recommended.

Incompatible Materials: Keep away from strong oxidizing agents.[8]

Inert Atmosphere: For sensitive reactions, consider storing under an inert atmosphere such

as nitrogen.

Handling
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[2] Use a

local exhaust system to prevent direct exposure to vapors.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[8]

Hand Protection: Wear compatible chemical-resistant gloves. Inspect gloves before use

and use proper glove removal technique.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

[8] A lab coat is mandatory.
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Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the

laboratory.

Storage Procedures Handling Procedures

Store in a cool, dry, well-ventilated area

Keep container tightly sealed

Avoid heat and ignition sources

Store away from oxidizing agents

Work in a chemical fume hood

Wear appropriate PPE (gloves, goggles, lab coat)

Avoid inhalation of vapors

Prevent contact with skin and eyes

Wash hands thoroughly after use

Click to download full resolution via product page

Fig. 1: Safe Storage and Handling Workflow

Accidental Release and First Aid Measures
Accidental Release
In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure adequate ventilation.
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Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.

Cleanup: For small spills, wipe dry, place the rag in a sealed bag for waste disposal.[2] For

larger spills, absorb with an inert material (e.g., sand, silica gel) and collect for disposal.[8]

Decontamination: Ventilate the area and wash the spill site after material pickup is complete.

[2]
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Spill of Pentadecanenitrile Occurs

Evacuate immediate area

Don appropriate PPE

Ensure adequate ventilation

Contain the spill with inert absorbent material

Is the spill minor?

Wipe up with a cloth, place in a sealed bag for disposal

Yes

Use non-sparking tools to collect absorbed material into a container for disposal

No

Decontaminate the area with soap and water

Report the incident to the lab supervisor

Click to download full resolution via product page

Fig. 2: Spill Response Protocol
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First Aid Measures
General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

[2]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[2]

In Case of Skin Contact: Wash off with soap and plenty of water.[8] Remove contaminated

clothing.[2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[2]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person.[1]

Application Notes and Experimental Protocols
Pentadecanenitrile is a versatile intermediate in organic synthesis. It can be used as a

precursor for the synthesis of primary amines, ketones, and carboxylic acids, which are

valuable functional groups in drug discovery and development. The following are representative

protocols for these transformations.

Note: These protocols are based on general procedures for aliphatic nitriles and may require

optimization for Pentadecanenitrile. All reactions should be carried out in a well-ventilated

fume hood with appropriate personal protective equipment.

Protocol 1: Reduction of Pentadecanenitrile to
Pentadecylamine
This protocol describes the reduction of the nitrile group to a primary amine using lithium

aluminum hydride (LiAlH₄).

Materials:

Pentadecanenitrile

Lithium aluminum hydride (LiAlH₄)
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Anhydrous diethyl ether or tetrahydrofuran (THF)

1 M Sulfuric acid (H₂SO₄)

1 M Sodium hydroxide (NaOH)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Separatory funnel

Procedure:

Set up a dry round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a

dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

In the flask, suspend LiAlH₄ (1.5 equivalents) in anhydrous diethyl ether or THF.

Dissolve Pentadecanenitrile (1 equivalent) in anhydrous diethyl ether or THF and add it to

the dropping funnel.

Add the Pentadecanenitrile solution dropwise to the stirred LiAlH₄ suspension at a rate that

maintains a gentle reflux.

After the addition is complete, heat the reaction mixture to reflux for 4-6 hours, or until the

reaction is complete (monitor by TLC or GC-MS).

Cool the reaction mixture to 0 °C in an ice bath.

Carefully quench the excess LiAlH₄ by the dropwise addition of water, followed by 15%

aqueous NaOH, and then more water (Fieser workup).
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Filter the resulting aluminum salts and wash the filter cake with diethyl ether or THF.

Combine the filtrate and the washings, and wash with brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure to obtain the crude Pentadecylamine.

The product can be further purified by distillation or chromatography if necessary.
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Start: Reduction of Pentadecanenitrile

Set up dry reaction flask under inert atmosphere

Suspend LiAlH4 in anhydrous ether/THF Dissolve Pentadecanenitrile in anhydrous ether/THF

Add Pentadecanenitrile solution dropwise to LiAlH4 suspension

Reflux the reaction mixture for 4-6 hours

Monitor reaction progress (TLC/GC-MS)

Cool the reaction to 0°C

Quench excess LiAlH4 with water and NaOH

Filter aluminum salts

Wash the organic layer with brine

Dry the organic layer

Concentrate under reduced pressure

Purify the product (distillation/chromatography)

End: Obtain Pentadecylamine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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